molecular formula C23H29N3O3 B244039 2-(2,3-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide

2-(2,3-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide

Cat. No. B244039
M. Wt: 395.5 g/mol
InChI Key: KKQFKOYPOWOUKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,3-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide is a synthetic compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as "DPPOS" and has been studied extensively for its potential therapeutic applications. DPPOS is a member of the acetamide family and is known for its unique chemical structure, which provides it with distinct biochemical and physiological properties.

Mechanism of Action

DPPOS exerts its therapeutic effects through a variety of mechanisms. One of the primary mechanisms of action is its ability to inhibit the production of inflammatory cytokines. DPPOS also inhibits the activity of certain enzymes that are involved in the inflammatory response. Additionally, DPPOS has been shown to induce apoptosis in cancer cells, which may contribute to its antitumor properties.
Biochemical and Physiological Effects:
DPPOS has a number of biochemical and physiological effects. It has been shown to reduce inflammation, decrease oxidative stress, and improve insulin sensitivity. Additionally, DPPOS has been shown to reduce the proliferation of cancer cells and induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

DPPOS has a number of advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, DPPOS has been extensively studied, which means that there is a significant body of research available on its properties and potential applications. However, there are also limitations to the use of DPPOS in lab experiments. One limitation is that it has a relatively short half-life, which means that it may not be effective for long-term treatments. Additionally, DPPOS has not been extensively studied in humans, which means that its safety and efficacy in humans are not well understood.

Future Directions

There are a number of future directions for research on DPPOS. One potential direction is to investigate its potential as a treatment for other inflammatory conditions, such as inflammatory bowel disease and multiple sclerosis. Additionally, further research is needed to determine the safety and efficacy of DPPOS in humans. Finally, research is needed to develop new synthesis methods for DPPOS that are more efficient and cost-effective.

Synthesis Methods

DPPOS is synthesized through a multistep process that involves the reaction of 2,3-dimethylphenol with 2-bromoacetophenone to form 2-(2,3-dimethylphenoxy)acetophenone. This intermediate is then reacted with 4-propanoylpiperazine to form DPPOS. The synthesis of DPPOS is a complex process that requires careful attention to detail and precise reaction conditions.

Scientific Research Applications

DPPOS has been studied extensively for its potential therapeutic applications. Research has shown that DPPOS has significant anti-inflammatory properties and has been used to treat a variety of inflammatory conditions, including arthritis and asthma. Additionally, DPPOS has been shown to have antitumor properties and has been studied as a potential treatment for cancer.

properties

Molecular Formula

C23H29N3O3

Molecular Weight

395.5 g/mol

IUPAC Name

2-(2,3-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide

InChI

InChI=1S/C23H29N3O3/c1-4-23(28)26-14-12-25(13-15-26)20-10-6-5-9-19(20)24-22(27)16-29-21-11-7-8-17(2)18(21)3/h5-11H,4,12-16H2,1-3H3,(H,24,27)

InChI Key

KKQFKOYPOWOUKT-UHFFFAOYSA-N

SMILES

CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)COC3=CC=CC(=C3C)C

Canonical SMILES

CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)COC3=CC=CC(=C3C)C

Origin of Product

United States

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